Cas no 392247-63-1 (N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide)

• Product Name: N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide
• CAS No: 392247-63-1
• MF: C₁₇H₁₅N₅O₄S
• MW: 385.397101640701
• CID: 6432513
• PubChem ID: 4990149
• Update Time: 2025-05-17

N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide
• AKOS024578610
• F0475-0490
• N-[[4-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide
• Oprea1_607766
• N-((4-(4-methoxyphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-nitrobenzamide
• N-{[4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}-4-nitrobenzamide
• 392247-63-1
• Benzamide, N-[[4,5-dihydro-4-(4-methoxyphenyl)-5-thioxo-1H-1,2,4-triazol-3-yl]methyl]-4-nitro-

• Inchi： 1S/C17H15N5O4S/c1-26-14-8-6-12(7-9-14)21-15(19-20-17(21)27)10-18-16(23)11-2-4-13(5-3-11)22(24)25/h2-9H,10H2,1H3,(H,18,23)(H,20,27)
• InChI Key： WCTQEBDRUKJABR-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)C(=S)NN=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 385.08447515g/mol
• Monoisotopic Mass: 385.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 5.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide

Comprehensive Overview of N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide (CAS No. 392247-63-1)

The compound N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide (CAS No. 392247-63-1) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a 1,2,4-triazole core and a 4-nitrobenzamide moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

One of the most notable aspects of this compound is its sulfanylidene group, which contributes to its unique chemical properties. This functional group is known to enhance the molecule's ability to interact with biological targets, making it a valuable scaffold for designing new therapeutic agents. The presence of the 4-methoxyphenyl group further adds to its versatility, as methoxy-substituted aromatic rings are often associated with improved pharmacokinetic properties.

In the context of current research trends, N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide aligns perfectly with the growing demand for targeted therapies and precision medicine. With the rise of personalized healthcare, compounds like this are being extensively studied for their potential to address specific molecular pathways involved in disease progression. The 4-nitrobenzamide component, in particular, has been linked to interactions with various enzymatic systems, making it a focal point for drug development efforts.

The synthesis of CAS No. 392247-63-1 involves sophisticated organic chemistry techniques, highlighting the importance of green chemistry principles in modern pharmaceutical manufacturing. As sustainability becomes a key concern in the chemical industry, researchers are exploring eco-friendly methods to produce such complex molecules without compromising yield or purity. This aligns with the broader industry shift toward environmentally friendly synthesis protocols.

From a pharmacological perspective, the 1,2,4-triazole ring system present in this compound is particularly noteworthy. This heterocyclic scaffold is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the sulfanylidene group enhances these effects, making N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide a subject of intense study in drug discovery programs worldwide.

Another area of interest is the compound's potential application in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively searching for molecules that can modulate key pathological pathways. The unique structural features of this compound, particularly its ability to cross the blood-brain barrier, make it a compelling candidate for further investigation in this field.

In the realm of analytical chemistry, CAS No. 392247-63-1 presents interesting challenges and opportunities. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for characterizing this compound and ensuring its purity. These analytical methods are crucial for quality control in pharmaceutical development, especially for complex molecules with multiple functional groups.

The commercial potential of N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide is significant, particularly in the context of orphan drugs and rare disease treatments. As regulatory agencies worldwide implement faster approval pathways for such therapies, compounds with novel mechanisms of action are gaining increased attention from both academic researchers and pharmaceutical companies.

From a molecular modeling perspective, the compound's structure offers rich opportunities for computer-aided drug design. The presence of multiple hydrogen bond acceptors and donors makes it an interesting subject for docking studies and molecular dynamics simulations. These computational approaches are becoming increasingly important in modern drug discovery, helping to reduce the time and cost associated with bringing new therapies to market.

In conclusion, N-{4-(4-methoxyphenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide (CAS No. 392247-63-1) represents a fascinating example of modern medicinal chemistry. Its complex structure and diverse potential applications make it a valuable subject for ongoing research across multiple disciplines. As scientific understanding of its properties and mechanisms continues to grow, this compound may well emerge as a key player in the development of next-generation therapeutic agents.